Cas no 28785-04-8 (Benzene, 1-(chloromethyl)-4-pentyl-)

• Product Name: Benzene, 1-(chloromethyl)-4-pentyl-
• CAS No: 28785-04-8
• MF: C₁₂H₁₇Cl
• MW: 196.716382741928
• CID: 1436838
• PubChem ID: 12253174
• Update Time: 2025-04-20

Benzene, 1-(chloromethyl)-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-pentyl-
• 1-(chloromethyl)-4-pentylbenzene
• p-pentylbenzyl chloride
• DTXSID80482562
• 28785-04-8
• DBOZBDGVRBVSBL-UHFFFAOYSA-N
• SCHEMBL1445861

• Inchi： 1S/C12H17Cl/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h6-9H,2-5,10H2,1H3
• InChI Key： DBOZBDGVRBVSBL-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CCCCC

Computed Properties

• Exact Mass: 196.10201
• Monoisotopic Mass: 196.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0